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Compound of Interest

Compound Name: L-Amoxicillin

Cat. No.: B1667256

Introduction

L-Amoxicillin is a broad-spectrum, -lactam antibiotic widely used to treat bacterial infections
caused by susceptible microorganisms.[1] As a semi-synthetic derivative of 6-aminopenicillanic
acid (6-APA), its efficacy and safety are contingent upon its structural integrity and purity.[2] A
comprehensive spectroscopic characterization is therefore essential for quality control,
structural elucidation, and the development of analytical methods in pharmaceutical
manufacturing and drug development.[2] This guide provides a detailed overview of the core
spectroscopic techniques used to analyze L-Amoxicillin, including Ultraviolet-Visible (UV-Vis)
Spectroscopy, Fourier-Transform Infrared (FT-IR) Spectroscopy, Nuclear Magnetic Resonance
(NMR) Spectroscopy, and Mass Spectrometry (MS).

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a rapid and simple method used for the quantitative analysis of
amoxicillin in pharmaceutical dosage forms.[3][4] The technique relies on the principle that the
molecule absorbs light in the UV-Vis region, with the absorbance being proportional to its

concentration.

Data Presentation: UV-Vis Absorption

The characteristic UV absorption maxima (Amax) for L-Amoxicillin vary depending on the
solvent used for analysis.
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Solvent /| Medium Amax (nm) Reference
0.1N HCI 229, 272 [5]
0.1N HCl 230 [4]
Water / Diluted Solution 228 [3]
Ethanol 230, 274 [5]
Ethanol 272 [6]
0.1 N NaOH 247 [6]
Dimethyl sulfoxide-acetonitrile 270 [7]

Experimental Protocol: UV-Vis Analysis

This protocol outlines a general procedure for the quantitative determination of L-Amoxicillin.

» Standard Stock Solution Preparation: Accurately weigh and dissolve 100 mg of pure L-
Amoxicillin reference standard in a 100 mL volumetric flask using a suitable solvent (e.g., a
20:30 v/v mixture of methanol and water or 0.1N HCI) to obtain a concentration of 1000
Hg/mL.[3][4]

e Working Standard Solutions: Prepare a series of dilutions from the stock solution to create
working standards within a linear concentration range (e.g., 1.0-15.0 pg/mL).[3][4]

o Sample Preparation: For pharmaceutical formulations, accurately weigh a portion of the
powdered capsule or tablet content equivalent to 10 mg of amoxicillin.[3][4] Transfer it to a
100 mL volumetric flask, add the solvent, and sonicate for approximately 10 minutes to
ensure complete dissolution.[3] Dilute to volume with the solvent. Filter the solution through a
Whatman No. 41 filter paper.[3] Further dilute this solution to fall within the established linear
range.

e Spectrophotometric Measurement: Use a double-beam UV-Vis spectrophotometer. Record
the absorbance of the sample and standard solutions against a solvent blank over the 200-
400 nm range to determine the Amax.[2][4]
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e Quantification: Construct a calibration curve by plotting absorbance versus the concentration
of the working standards. Determine the concentration of L-Amoxicillin in the sample
solution from the regression equation of the calibration curve.[4]

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a powerful technique for identifying the functional groups present in a
molecule, providing a unique molecular "fingerprint".[8] It is highly effective for confirming the
identity of L-Amoxicillin and is suitable for routine analysis without extensive sample
preparation, especially when using Attenuated Total Reflection (ATR)-FTIR.[6][9]

Data Presentation: Characteristic FT-IR Absorption
Bands

The FT-IR spectrum of L-Amoxicillin displays several characteristic absorption bands
corresponding to its key functional groups.

Functional Group

Wavenumber (cm~12) Assignment Reference
> 3000 (broad) O-H and N-H stretching [10]
1766 - 1771 C=0 stretching (B-lactam ring) [11]
1666 - 1693 C=0 stretching (amide) [10]
1587 Carboxylate (COO™) [11]
1390 Hydroxyl groups [10]

Experimental Protocol: FT-IR Analysis

The use of an ATR-FTIR spectrometer simplifies the analysis.
 Instrument Setup: Use an FT-IR spectrometer equipped with an ATR accessory.

e Background Scan: Perform a background scan to record the spectrum of the empty ATR
crystal, which will be subtracted from the sample spectrum.
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o Sample Analysis: Place a small amount of the L-Amoxicillin powder directly onto the ATR
crystal.

o Data Acquisition: Record the infrared spectrum, typically over a range of 4000 to 400 cm™1,

o Data Analysis: Identify the characteristic absorption peaks and compare them to a reference
spectrum of L-Amoxicillin to confirm its identity. The similarity between the spectra is a
strong indicator of the compound's identity.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled tool for the definitive structural elucidation of molecules.
Both *H (proton) and *3C NMR provide detailed information about the chemical environment of
individual atoms within the L-Amoxicillin structure.

Data Presentation: *H and **C NMR Chemical Shifts

The following data were acquired in deuterium oxide (D20). Chemical shifts (d) are reported in
parts per million (ppm).

Table 3: *H NMR Spectroscopic Data for L-Amoxicillin (400 MHz, D20)[2][12]

Proton Assignment Chemical Shift (8) ppm Multiplicity
Aromatic CH ~7.28 d
Aromatic CH ~6.80 d
H-6 ~5.60 d
H-5 ~5.55 d
H-3 ~4.25 S
2-CHs () ~1.50 s
2-CHs (B) ~1.45 s

Table 4: 13C NMR Spectroscopic Data for L-Amoxicillin (D20)[2]
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Carbon Assignment Chemical Shift (6) ppm
C=0 (B-lactam) 177.5
C=0 (amide) 173.0
C=0 (acid) 1725
Aromatic C-OH 157.0
Aromatic C 130.0
Aromatic C-CH 128.5
Aromatic CH 1155
C-5 68.5
C-3 67.0
C-6 59.0
a-C 57.5
C-2 47.0
2-CHs (a) 31.0
2-CHs (B) 29.5

Experimental Protocol: NMR Analysis

o Sample Preparation: Accurately weigh approximately 10-20 mg of the L-Amoxicillin sample.
[12]

o Dissolution: Dissolve the sample in about 0.6-0.7 mL of a suitable deuterated solvent, such
as deuterium oxide (D20), inside a clean vial.[2][12]

o Transfer: Transfer the resulting solution into a 5 mm NMR tube.[12]

o Data Acquisition: Acquire *H and 13C NMR spectra on a high-field NMR spectrometer (e.g.,
400 MHz or higher).[12] For analysis in agueous solvents, a water suppression technique
may be required.[13]
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o Data Processing: Process the acquired data (Fourier transform, phase correction, and
baseline correction) and assign the signals based on their chemical shifts, multiplicities, and
coupling constants.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a
compound and to elucidate its structure by analyzing its fragmentation patterns. Electrospray
ionization (ESI) is a common technique for analyzing L-Amoxicillin, often coupled with liquid
chromatography (LC-MS).[14][15]

Data Presentation: Mass Spectrometry Fragmentation

L-Amoxicillin (C16H19N305S) has a calculated mass for the protonated molecule [M+H]* of
366.1118.[14][15]

m/z (mass-to-charge ratio)  lon / Fragment Assignment Reference

366.1114 [M+H]* (Protonated molecule) [14]
[M+H - NHs]* (Loss of

349 ] [14][16]
ammonia)
Result of B-lactam ring

208 [16][17]

cleavage

Amoxicillin diketopiperazine

160 fragment / Further [16]
fragmentation
114 Thiazolidine ring fragment [16]

Experimental Protocol: LC-MS Analysis

o Sample Preparation: Prepare a solution of L-Amoxicillin at a concentration of approximately
1 mg/mL in a mixture of methanol and acetonitrile (e.g., 4:1 v/v).[14]

o Chromatography: Inject a small volume (e.g., 0.5-1.0 L) into a Liquid Chromatography (LC)
system, typically with a C18 column (e.g., Shim-pack VP-ODS).[14] Use a gradient elution
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program with mobile phases such as water with 0.1% formic acid (A) and acetonitrile with
0.1% formic acid (B).[14]

o Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization
(+ESI) mode.[14][15]

o Data Acquisition: Set the scan range to acquire data for the parent ion (e.g., m/z 100-500).
[14] For fragmentation studies (MS/MS or MSn), select the protonated molecular ion (m/z
366) as the precursor and apply collision-induced dissociation (CID) to generate fragment
ions.[15][18]

» Data Analysis: Analyze the resulting mass spectra to confirm the molecular weight and
identify characteristic fragment ions to verify the structure. High-resolution mass
spectrometry can provide accurate mass measurements to confirm the elemental
composition of the parent and fragment ions.[15]

Visualizations: Workflows and Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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